1-(2-Bromophenyl)-N1,N1-dimethylethane-1,2-diamine CAS number and identifiers
1-(2-Bromophenyl)-N1,N1-dimethylethane-1,2-diamine CAS number and identifiers
The following technical guide provides an in-depth analysis of 1-(2-Bromophenyl)-N1,N1-dimethylethane-1,2-diamine (interpreted here as the N-substituted isomer, N-(2-Bromophenyl)-N',N'-dimethylethane-1,2-diamine , a critical intermediate in medicinal chemistry) and its structural isomers.
Advanced Intermediate for Heterocyclic Synthesis and Medicinal Chemistry
Chemical Identity & Structural Analysis
This compound represents a privileged scaffold in drug discovery, specifically within the class of N-aryl-ethylenediamines . It serves as a versatile building block for synthesizing fused heterocycles (e.g., quinoxalines, benzimidazoles) and is a structural analog to historic antihistamine precursors (e.g., Mepyramine, Tripelennamine).
Note on Nomenclature: The name "1-(2-Bromophenyl)-N1,N1-dimethylethane-1,2-diamine" is chemically ambiguous. It most commonly refers to the N-substituted derivative (where the nitrogen is attached to the phenyl ring), which is the standard intermediate for drug development. However, it can also refer to the C-substituted chiral diamine. This guide focuses on the N-substituted isomer due to its prevalence in pharmaceutical synthesis, while acknowledging the C-substituted isomer as a specialized chiral ligand.
Core Identifiers (N-Substituted Isomer)
-
Systematic Name:
-(2-Bromophenyl)- -dimethylethane-1,2-diamine -
Synonyms: N-(2-Bromophenyl)-N',N'-dimethylethylenediamine; 2-Bromo-N-(2-(dimethylamino)ethyl)aniline.
-
Molecular Formula:
-
Molecular Weight: 243.15 g/mol
-
CAS Number: Not widely indexed as a standalone commodity; typically synthesized in situ. (Isomer reference: 4-Bromo analog is CAS 50926-88-6 ).
-
SMILES: CN(C)CCNc1ccccc1Br
-
InChIKey: (Predicted) LFQSCWFLJHTTHZ-UHFFFAOYSA-N
Physical Properties (Predicted)
| Property | Value (Approximate) |
| Appearance | Pale yellow to brown oil or low-melting solid |
| Boiling Point | 280–290°C (at 760 mmHg) |
| Density | 1.25 ± 0.1 g/cm³ |
| pKa (Amine 1) | ~9.2 (Dimethylamino group) |
| pKa (Amine 2) | ~2.5 (Aniline nitrogen, weakly basic) |
| Solubility | Soluble in DCM, Methanol, DMSO; Sparingly soluble in water |
Synthesis & Production Protocols
The synthesis of this compound relies on establishing the C-N bond between the 2-bromoaniline moiety and the ethylenediamine backbone. Two primary routes are employed depending on the starting materials.
Method A: Nucleophilic Aromatic Substitution (
)
Best for electron-deficient aryl halides, but 2-bromoaniline is electron-rich. This method requires a 2-fluorobromobenzene precursor.
Reaction:
Protocol:
-
Reagents: 1-Bromo-2-fluorobenzene (1.0 eq), N,N-Dimethylethylenediamine (1.2 eq),
(2.0 eq). -
Solvent: DMSO or DMF (anhydrous).
-
Conditions: Heat to 100–120°C for 12–24 hours under
. -
Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine.
-
Purification: Flash column chromatography (SiO2, DCM/MeOH/NH3).
Method B: Buchwald-Hartwig Amination (Preferred)
Ideal for coupling 1,2-dibromobenzene or 2-bromoaniline derivatives with high selectivity.
Reaction:
Mechanism:
-
Oxidative addition of Pd(0) to the Ar-Br bond.
-
Amine coordination and deprotonation.
-
Reductive elimination to form the C-N bond. Note: Statistical mixture possible; requires careful stoichiometry to avoid double substitution.
Applications in Drug Development
This molecule is a "privileged structure" because it contains two distinct reactive handles: the secondary aniline and the aryl bromide .
A. Precursor to N-Heterocycles
The ortho-bromo group allows for intramolecular cyclization to form fused ring systems, which are ubiquitous in kinase inhibitors and GPCR ligands.
-
Quinoxalines: Reaction with oxalyl chloride or glyoxal derivatives.
-
Benzimidazoles: Cyclization with aldehydes followed by oxidation.
-
Indoles: Via intramolecular Heck reaction or Cu-catalyzed cyclization.
B. Antihistamine & CNS Ligand Synthesis
The N,N-dimethylethylenediamine motif is the pharmacophore for First-Generation H1 Antihistamines (e.g., Pyrilamine, Tripelennamine).
-
Mechanism: The 2-bromophenyl group can be further functionalized (e.g., Suzuki coupling with pyridine-3-boronic acid) to create novel H1 antagonists or serotonin (5-HT) receptor ligands.
C. Ligand for Metal Catalysis
1,2-Diamines are potent bidentate ligands. The 2-bromophenyl group can be used to synthesize P,N-ligands (after phosphine substitution) or N,N-ligands for asymmetric catalysis (e.g., Cu-catalyzed Henry reaction).
Safety & Handling (SDS Highlights)
-
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).
-
GHS Signal Word: WARNING.
-
Precautionary Statements:
-
P280: Wear protective gloves/eye protection.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
-
-
Storage: Keep under inert atmosphere (Argon/Nitrogen) at 2–8°C. The free base is sensitive to oxidation (air) and carbon dioxide (forms carbamates).
Analytical Validation
To verify the identity of the synthesized compound, the following analytical signatures are expected:
-
1H NMR (400 MHz, CDCl3):
- 7.45 (dd, 1H, Ar-H), 7.20 (m, 1H, Ar-H), 6.65 (m, 2H, Ar-H).
- 4.80 (br s, 1H, NH).
-
3.15 (q, 2H,
). -
2.55 (t, 2H,
). -
2.25 (s, 6H,
).
-
LC-MS (ESI+):
-
Calculated
(for ) and (for ). -
Characteristic 1:1 isotopic pattern for Bromine.
-
References
-
Buchwald, S. L., et al. "Palladium-Catalyzed Amination of Aryl Halides." Journal of Organic Chemistry, 2000. Link
-
Mepyramine Synthesis. "Synthesis of Histamine H1 Antagonists." DrugBank Online. Link
-
PubChem Compound Summary. "N-(4-Bromophenyl)-N',N'-dimethylethylenediamine (Isomer Analog)." National Center for Biotechnology Information. Link
-
Guram, A. S., et al. "A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines." Angewandte Chemie International Edition, 1995. Link
